3-Bromo-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 3-bromo-2,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C5H3BrN4O/c6-3-2-4(10-9-3)7-1-8-5(2)11/h1H,(H2,7,8,9,10,11)
• InChI Key: KAHCKNUEZSETEP-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=NNC(=C2C(=O)N1)Br
• Molecular Formula: C5H3BrN4O
• DSSTOX Substance ID: DTXSID20319383
• Molecular Weight: 215.01 g/mol
• CAS No.: 54738-73-7

Description

“3-Bromo-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one” is a chemical compound with the CAS Number: 54738-73-7. Its molecular formula is C5H3BrN4O and it has a molecular weight of 215.01. It is typically stored in a dry room at normal temperature.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, similar compounds such as pyrazolo[3,4-b]pyridine derivatives have been synthesized using scaffold hopping and computer-aided drug design.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: Brc1n[nH]c2N=CNC(=O)c12. This indicates that the compound contains a bromine atom attached to a pyrazolo[3,4-d]pyrimidin-4-one ring.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. . More specific physical and chemical properties such as density, melting point, and boiling point were not found in the search results.

Scientific Research Applications

Synthesis and Biological Activity

3-Bromo-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been utilized in the synthesis of various biologically active compounds. For instance, its derivative, 3-bromoallopurinol ribonucleoside, demonstrated notable activity against Leishmania tropica within human macrophages in vitro, indicating its potential use in parasitic infection treatments (Cottam et al., 1984).

Anticancer and Anti-Inflammatory Applications

In the realm of anticancer research, derivatives of this compound have shown promising results. A series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones were synthesized and demonstrated cytotoxic activity against certain cancer cell lines, indicating potential applications in cancer therapy (Rahmouni et al., 2016). Furthermore, some derivatives have been explored for their anti-inflammatory properties, with minimal ulcerogenic effects, offering a safer alternative to traditional anti-inflammatory drugs (El-Tombary, 2013).

Pharmaceutical Formulations

The compound has also been used in the design of pharmaceutical formulations. For example, a study focused on the creation of a water-soluble formulation of a pyrazolo[3,4-d]pyrimidine derivative for the treatment of cognitive disorders, demonstrating its potential application in neurodegenerative diseases (Verhoest et al., 2012).

Novel Heterocyclic Compounds Synthesis

Another significant application is in the synthesis of novel heterocyclic compounds. For example, various tricyclic and polyheterocyclic compounds incorporating the pyrazolo[3,4-d]pyrimidine skeleton have been synthesized, expanding the library of compounds available for pharmaceutical and chemical research (Davoodnia et al., 2008); (Abdel‐Latif et al., 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. Hazard statements associated with this compound include H302, H312, H315, H317, H319, H332, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Future Directions

While specific future directions for this compound were not found in the search results, related compounds have shown potential for further exploration due to their inhibitory activities against certain kinases. This suggests that “3-Bromo-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one” and similar compounds could be of interest in the development of new therapeutic agents.

Mechanism of Action

Target of Action

The primary target of 3-Bromo-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often overexpressed in cancer cells .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to cell cycle arrest .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle pathway, particularly the transition from the G1 phase to the S phase . This disruption prevents DNA replication, a critical step in cell division .

Pharmacokinetics

Its solid physical form and room temperature stability suggest it may have favorable absorption, distribution, metabolism, and excretion (adme) properties .

Result of Action

The result of this compound’s action is significant inhibition of cell growth . It has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines . It also induces apoptosis within HCT cells .

Action Environment

Its stability at room temperature suggests it may be resistant to environmental variations .

Biochemical Analysis

Biochemical Properties

3-Bromo-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one plays a significant role in biochemical reactions, particularly as an inhibitor of certain enzymes. It has been shown to interact with cyclin-dependent kinase 2 (CDK2), a crucial enzyme involved in cell cycle regulation . The compound binds to the active site of CDK2, inhibiting its activity and thereby affecting cell proliferation. Additionally, this compound interacts with other proteins and biomolecules, influencing various biochemical pathways.

Cellular Effects

The effects of this compound on cells are profound. It has been observed to induce cell cycle arrest at the G0-G1 phase, thereby inhibiting cell proliferation . This compound also affects cell signaling pathways, particularly those involved in apoptosis and cell survival. By modulating gene expression, this compound can influence cellular metabolism and overall cell function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active site of CDK2, forming hydrogen bonds with key amino acid residues . This binding inhibits the enzyme’s activity, leading to cell cycle arrest. Additionally, the compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins. These interactions result in the modulation of various cellular processes, including apoptosis and cell survival.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time. The compound is relatively stable under standard conditions, but it can degrade under extreme conditions such as high temperature or acidic pH . Long-term studies have shown that the compound can have sustained effects on cellular function, including prolonged cell cycle arrest and apoptosis induction.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively inhibit cell proliferation without causing significant toxicity . At higher doses, it can induce toxic effects, including liver and kidney damage. Threshold effects have been observed, where a certain dosage is required to achieve the desired biochemical effects without causing adverse reactions.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which are involved in its metabolism and degradation . The compound can also affect metabolic flux, altering the levels of various metabolites within the cell. These interactions can influence overall cellular metabolism and energy production.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, facilitating its movement across cell membranes . The compound tends to accumulate in certain tissues, such as the liver and kidneys, where it can exert its biochemical effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity. The compound is primarily localized in the cytoplasm, where it interacts with various enzymes and proteins . It can also be found in the nucleus, where it can influence gene expression and other nuclear processes. Post-translational modifications and targeting signals play a role in directing the compound to specific subcellular compartments.